Cas no 823789-49-7 (Benzoic acid, 6-hydroxy-3-iodo-4-methoxy-2-methyl-, methyl ester)

• Product Name: Benzoic acid, 6-hydroxy-3-iodo-4-methoxy-2-methyl-, methyl ester
• CAS No: 823789-49-7
• MF: C₁₀H₁₁IO₄
• MW: 322.096415758133
• CID: 693367
• PubChem ID: 16204081
• Update Time: 2025-04-19

Benzoic acid, 6-hydroxy-3-iodo-4-methoxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-hydroxy-3-iodo-4-methoxy-2-methyl-, methyl ester
• methyl 6-hydroxy-3-iodo-4-methoxy-2-methylbenzoate
• DTXSID00583308
• 823789-49-7

• Inchi： 1S/C10H11IO4/c1-5-8(10(13)15-3)6(12)4-7(14-2)9(5)11/h4,12H,1-3H3
• InChI Key： SPEFZSYKOXMHRZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(=O)OC)=C1C)O)OC

Computed Properties

• Exact Mass: 321.97021g/mol
• Monoisotopic Mass: 321.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų